Cas no 159053-44-8 (2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile)

• Product Name: 2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile
• CAS No: 159053-44-8
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• MDL: MFCD13179482
• CID: 1026117
• PubChem ID: 15270576
• Update Time: 2025-05-25

2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-2-oxo-6-Quinolinecarbonitrile
• 2H-1-Benzopyran-2-one,3-amino-3,4-dihydro-(9CI)
• 2-Oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile
• 2-oxo-3,4-dihydro-1H-quinoline-6-carbonitrile
• 6-Quinolinecarbonitrile,1,2,3,4-tetrahydro-2-oxo
• Z1255443927
• 6-Quinolinecarbonitrile, 1,2,3,4-tetrahydro-2-oxo-
• AKOS016001231
• BS-21593
• DA-09760
• MFCD13179482
• JLJAWZROXAVJMK-UHFFFAOYSA-N
• DTXSID10570784
• SCHEMBL2015376
• 159053-44-8
• EN300-104429
• 2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile

• MDL： MFCD13179482
• Inchi： 1S/C10H8N2O/c11-6-7-1-3-9-8(5-7)2-4-10(13)12-9/h1,3,5H,2,4H2,(H,12,13)
• InChI Key： JLJAWZROXAVJMK-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C#N)C=CC=2N1

Computed Properties

• Exact Mass: 172.06400
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 400.4±45.0 °C at 760 mmHg
• PSA: 56.38000
• LogP: 1.52808
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile

Comprehensive Overview of 2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile (CAS No. 159053-44-8)

2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile (CAS No. 159053-44-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the tetrahydroquinoline family, which is known for its diverse biological activities. With the increasing demand for novel drug candidates and functional materials, this compound has become a focal point in synthetic chemistry and medicinal research.

The molecular structure of 2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile features a quinoline core modified with a carbonitrile group at the 6-position and a ketone functionality at the 2-position. This combination of functional groups makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, as similar structures have shown promise in targeting neurological disorders.

In recent years, the compound has been explored for its role in catalysis and material science. Its ability to act as a ligand or precursor in metal-organic frameworks (MOFs) has opened new avenues for designing advanced materials. Additionally, the carbonitrile group offers reactivity that can be harnessed for click chemistry applications, a trending topic in synthetic organic chemistry.

From a green chemistry perspective, 2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile aligns with the growing emphasis on sustainable synthesis. Researchers are investigating eco-friendly methods to produce this compound, such as microwave-assisted synthesis or biocatalysis, which reduce waste and energy consumption. These approaches resonate with the global push toward environmentally responsible practices in chemical manufacturing.

The compound's relevance extends to computational chemistry, where in silico studies predict its interactions with biological targets. With the rise of AI-driven drug discovery, molecules like 2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile are being screened virtually to identify potential therapeutic uses faster and more cost-effectively. This aligns with the pharmaceutical industry's shift toward high-throughput screening and machine learning applications.

Quality control and analytical characterization of 2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile are critical for its industrial adoption. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and consistency. These methods are also topics of frequent searches by professionals seeking to optimize their analytical workflows.

In summary, 2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile (CAS No. 159053-44-8) represents a multifaceted compound with broad applicability across pharmaceuticals, materials science, and sustainable chemistry. Its structural features and reactivity make it a valuable building block for innovation, while modern techniques like AI-assisted design and green synthesis further enhance its potential. As research continues, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.